Cas no 1805444-49-8 (5-Amino-3-bromopyridine-2-acetonitrile)

• Product Name: 5-Amino-3-bromopyridine-2-acetonitrile
• CAS No: 1805444-49-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4898836
• Update Time: 2025-10-28

5-Amino-3-bromopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromopyridine-2-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-6-3-5(10)4-11-7(6)1-2-9/h3-4H,1,10H2
• InChI Key： BFOIXYGDRZBJJM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-3-bromopyridine-2-acetonitrile

Comprehensive Overview of 5-Amino-3-bromopyridine-2-acetonitrile (CAS No. 1805444-49-8): Properties, Applications, and Industry Trends

5-Amino-3-bromopyridine-2-acetonitrile (CAS No. 1805444-49-8) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This brominated pyridine derivative features a unique molecular structure combining an amino group, cyanoethyl moiety, and bromine substitution, making it a crucial intermediate in modern organic synthesis. With increasing demand for custom synthesis building blocks, this compound has gained significant attention in research communities exploring kinase inhibitors, catalytic cross-coupling reactions, and bioconjugation techniques.

The compound's molecular formula C7H6BrN3 and molecular weight 212.05 g/mol position it as an ideal candidate for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing next-generation pharmaceutical intermediates, particularly in oncology and CNS drug discovery. The electron-withdrawing bromine atom at the 3-position enhances reactivity in palladium-catalyzed couplings, while the 2-acetonitrile group offers diverse functionalization possibilities. These properties align with current industry trends toward fragment-based drug design and click chemistry applications.

Analytical characterization of 5-Amino-3-bromopyridine-2-acetonitrile typically involves HPLC purity analysis (>98%), 1H/13C NMR spectroscopy, and mass spectrometry. The compound's melting point range (145-148°C) and solubility profile (soluble in DMSO, methanol; sparingly soluble in water) make it compatible with various high-throughput screening platforms. Researchers frequently inquire about optimal storage conditions (recommended: 2-8°C under inert atmosphere) and handling protocols to maintain stability during multi-step synthetic routes.

In pharmaceutical applications, this pyridine-based scaffold demonstrates exceptional potential for designing allosteric modulators and protein-protein interaction inhibitors. Its structural features enable efficient hydrogen bond formation and π-stacking interactions, critical for target engagement in complex biological systems. Recent patent literature reveals incorporation of this core structure in JAK/STAT pathway inhibitors and neuroprotective agents, addressing growing market needs in autoimmune and neurodegenerative disease therapeutics.

The agrochemical sector utilizes 5-Amino-3-bromopyridine-2-acetonitrile as a precursor for crop protection agents, particularly in developing systemic fungicides with improved xylem mobility. Its bromine substitution pattern enhances binding affinity to fungal sterol demethylase enzymes, while the amino-cyano combination contributes to favorable soil persistence profiles. These attributes respond to agricultural challenges posed by fungicide resistance and stricter environmental regulations.

Material scientists exploit the compound's conjugated π-system for designing organic electronic materials, including charge-transport layers in OLED devices and coordination complexes for catalytic applications. The nitrogen-rich architecture facilitates metal-ligand interactions, making it valuable for constructing molecular sensors and porous framework materials. These applications align with global trends toward sustainable material development and energy-efficient technologies.

Synthetic methodologies for 5-Amino-3-bromopyridine-2-acetonitrile typically involve regioselective bromination of pyridine precursors followed by nucleophilic substitution or cyanoethylation reactions. Process chemists emphasize optimization of atom economy and green chemistry principles during scale-up, addressing industry demands for cost-effective production and reduced environmental impact. Recent advances in continuous flow chemistry have demonstrated improved yields (>85%) and purity profiles for this intermediate.

Market analysis indicates steady growth in demand for functionalized pyridine derivatives, driven by expanding applications in biopharmaceuticals and advanced materials. The compound's CAS registry number 1805444-49-8 serves as a crucial identifier in global chemical databases and regulatory documentation. Suppliers increasingly provide custom purity grades and isotope-labeled versions (e.g., 13C/15N) to support mechanistic studies and ADME research in drug development pipelines.

Quality control protocols for 5-Amino-3-bromopyridine-2-acetonitrile emphasize rigorous residual solvent analysis and heavy metal screening to meet pharmaceutical excipient standards. Analytical method development focuses on HPLC-UV/MS hyphenation for precise quantification and impurity profiling, reflecting heightened industry focus on quality by design (QbD) principles. These practices ensure compliance with evolving ICH guidelines and GMP requirements for advanced intermediates.

Emerging research explores the compound's potential in biocatalysis and enzyme engineering applications, particularly for constructing artificial metalloenzyme systems. The amino-cyano-bromo substitution pattern creates unique opportunities for directed evolution of catalytic activity, addressing challenges in asymmetric synthesis and chiral molecule production. Such innovations position this chemical entity at the forefront of biocatalytic process development for sustainable manufacturing.